Cas no 183237-86-7 (4,5-Difluoro-2-methylbenzoic acid)

4,5-Difluoro-2-methylbenzoic acid Properties

Names and Identifiers

• 4,5-Difluoro-2-methylbenzoic acid
• 3,4-Difluoro-6-methylbenzoic acid
• 2-Carboxy-4,5-difluorotoluene, 4,5-Difluoro-o-toluic acid
• SCHEMBL27887
• DTXSID50590865
• 183237-86-7
• AM61361
• Benzoic acid, 4,5-difluoro-2-methyl-
• SS-4656
• CS-W017619
• A4053
• MFCD08062377
• AC-25589
• SY018280
• AKOS005257585
• 4,5-difluoro-2-methylbenzoic acid, AldrichCPR
• 4,5-Difluoro-2-methylbenzoicacid
• LDMHYYGJZWDBQL-UHFFFAOYSA-N
• FT-0653240
• STL555031
• BBL101235
• DTXCID40541629
• +Expand

• MDL： MFCD08062377
• InChIKey： LDMHYYGJZWDBQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： FC1C(F)=CC(C(O)=O)=C(C)C=1

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.97140
• PSA: 37.30000
• Refractive Index: 1.511
• Boiling Point: 269 ºC
• Melting Point: 119-121°C
• Flash Point: 116 ºC
• Color/Form: powder
• Solubility: Not determined
• Density: 1.359

4,5-Difluoro-2-methylbenzoic acid Security Information

• Safety Instruction： H315,H319,H335
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22
• Signal Word：warning

4,5-Difluoro-2-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters